Cas no 1214329-79-9 (1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene
• CAS No: 1214329-79-9
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4986238
• Update Time: 2025-11-06

1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene
• 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene

• Inchi： 1S/C8H4F5NO2/c9-7(10)5-2-1-4(14(15)16)3-6(5)8(11,12)13/h1-3,7H
• InChI Key： YBFCAJLEVQXWFN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene

Comprehensive Overview of 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene (CAS No. 1214329-79-9)

1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene (CAS No. 1214329-79-9) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and specialty chemical manufacturing. The growing demand for fluorinated compounds in modern chemistry underscores the importance of understanding its properties and uses.

The compound's systematic name, 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene, highlights its structural complexity. The presence of nitro and trifluoromethyl groups enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. In recent years, the rise of green chemistry and sustainable synthesis methods has led to increased interest in fluorinated compounds like this one, as they often exhibit improved stability and bioavailability compared to their non-fluorinated counterparts. This aligns with the broader trend of optimizing chemical processes for environmental and economic efficiency.

One of the most searched questions related to CAS No. 1214329-79-9 revolves around its synthetic routes and purification techniques. Laboratories and manufacturers often seek efficient methods to produce this compound with high yield and purity. Advanced techniques such as flow chemistry and catalyzed fluorination have been explored to address these challenges. Additionally, the compound's role in the development of active pharmaceutical ingredients (APIs) has been a hot topic, particularly in the context of antiviral and anticancer research. Its structural motifs are frequently found in molecules designed to target specific biological pathways.

From a commercial perspective, 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene is often discussed in the context of supply chain resilience and cost-effective production. The global demand for fluorinated intermediates has surged, driven by their applications in high-value industries. Companies specializing in custom synthesis and contract manufacturing are increasingly offering this compound to meet the needs of research institutions and industrial clients. Furthermore, regulatory considerations, such as REACH compliance and safety data sheets (SDS), are frequently searched topics, reflecting the importance of transparency and safety in chemical handling.

In the realm of material science, this compound's potential extends beyond traditional chemical synthesis. Its fluorinated aromatic core makes it a candidate for developing advanced polymers and electronic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where fluorinated compounds often enhance performance and durability. This interdisciplinary appeal has made CAS No. 1214329-79-9 a subject of interest in both academic and industrial settings.

To summarize, 1-(Difluoromethyl)-4-nitro-2-(trifluoromethyl)benzene represents a critical intersection of chemistry, innovation, and industrial application. Its unique properties and broad utility ensure its continued relevance in scientific and commercial discussions. As the demand for fluorinated compounds grows, so too will the exploration of this compound's full potential, making it a cornerstone of modern chemical research and development.